Propane
Propane
Cerium oxide, praseodymium doped (PDC-20) nanopowder is a fluorite-type oxide, which can be used as a non-toxic red and orange ceramic pigment. It can be prepared by a variety of techniques such as microwave-assisted hydrothermal (MAH) method, flux method and carbonate-coprecipitation method.
Propane appears as a colorless gas with a faint petroleum-like odor. It is shipped as a liquefied gas under its vapor pressure. For transportation it may be stenched. Contact with the unconfined liquid can cause frostbite by evaporative cooling. Easily ignited. The vapors are heavier than air and a flame can flash back to the source of leak very easily. The leak may be either a liquid or vapor leak. The vapors can asphyxiate by the displacement of air. Under prolonged exposure to fire or heat the containers may rupture violently and rocket.
Propane, also known as E944 or CH3-CH2-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Propane has been primarily detected in saliva. Within the cell, propane is primarily located in the cytoplasm. Propane is also a parent compound for other transformation products, including but not limited to, 1-chloropropan-2-ol, propanesulfenic acid, and 1-nitropropane.
Propane is an alkane and a gas molecular entity. It has a role as a food propellant.
Propane appears as a colorless gas with a faint petroleum-like odor. It is shipped as a liquefied gas under its vapor pressure. For transportation it may be stenched. Contact with the unconfined liquid can cause frostbite by evaporative cooling. Easily ignited. The vapors are heavier than air and a flame can flash back to the source of leak very easily. The leak may be either a liquid or vapor leak. The vapors can asphyxiate by the displacement of air. Under prolonged exposure to fire or heat the containers may rupture violently and rocket.
Propane, also known as E944 or CH3-CH2-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Propane has been primarily detected in saliva. Within the cell, propane is primarily located in the cytoplasm. Propane is also a parent compound for other transformation products, including but not limited to, 1-chloropropan-2-ol, propanesulfenic acid, and 1-nitropropane.
Propane is an alkane and a gas molecular entity. It has a role as a food propellant.
Brand Name:
Vulcanchem
CAS No.:
130071-47-5
VCID:
VC21263632
InChI:
InChI=1S/C3H8/c1-3-2/h3H2,1-2H3
SMILES:
CCC
Molecular Formula:
CH3CH2CH3
C3H8
CH3CH2CH3
C3H8
C3H8
CH3CH2CH3
C3H8
Molecular Weight:
44.1 g/mol
Propane
CAS No.: 130071-47-5
Cat. No.: VC21263632
Molecular Formula: CH3CH2CH3
C3H8
CH3CH2CH3
C3H8
Molecular Weight: 44.1 g/mol
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Specification
| Description | Cerium oxide, praseodymium doped (PDC-20) nanopowder is a fluorite-type oxide, which can be used as a non-toxic red and orange ceramic pigment. It can be prepared by a variety of techniques such as microwave-assisted hydrothermal (MAH) method, flux method and carbonate-coprecipitation method. Propane appears as a colorless gas with a faint petroleum-like odor. It is shipped as a liquefied gas under its vapor pressure. For transportation it may be stenched. Contact with the unconfined liquid can cause frostbite by evaporative cooling. Easily ignited. The vapors are heavier than air and a flame can flash back to the source of leak very easily. The leak may be either a liquid or vapor leak. The vapors can asphyxiate by the displacement of air. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. Propane, also known as E944 or CH3-CH2-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Propane has been primarily detected in saliva. Within the cell, propane is primarily located in the cytoplasm. Propane is also a parent compound for other transformation products, including but not limited to, 1-chloropropan-2-ol, propanesulfenic acid, and 1-nitropropane. Propane is an alkane and a gas molecular entity. It has a role as a food propellant. |
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| CAS No. | 130071-47-5 |
| Molecular Formula | CH3CH2CH3 C3H8 CH3CH2CH3 C3H8 |
| Molecular Weight | 44.1 g/mol |
| IUPAC Name | propane |
| Standard InChI | InChI=1S/C3H8/c1-3-2/h3H2,1-2H3 |
| Standard InChI Key | ATUOYWHBWRKTHZ-UHFFFAOYSA-N |
| SMILES | CCC |
| Canonical SMILES | CCC |
| Boiling Point | -43.8 °F at 760 mm Hg (USCG, 1999) -42.1 °C -42.1 °C at 1 atm -42 °C -44°F |
| Colorform | Colorless gas [Shipped as a liquefied compressed gas]. |
| Flash Point | -156 °F (gas) (USCG, 1999) -156 °F (Closed cup) -104 °C -156°F NA (Gas) |
| Melting Point | -305.9 °F (USCG, 1999) -187.6 °C -189.9°C -189.7 °C -306°F |
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